1-(2-hydroxy-2-methyl-3-(methylthio)propyl)-3-(tetrahydro-2H-pyran-4-yl)urea

• IUPAC Name: 1-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)-3-(oxan-4-yl)urea
• InChI: InChI=1S/C11H22N2O3S/c1-11(15,8-17-2)7-12-10(14)13-9-3-5-16-6-4-9/h9,15H,3-8H2,1-2H3,(H2,12,13,14)
• InChI Key: YJIRZMMAPSQBEI-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)NC1CCOCC1)(CSC)O
• Molecular Formula: C11H22N2O3S
• Molecular Weight: 262.37 g/mol

Description

1-(2-hydroxy-2-methyl-3-(methylthio)propyl)-3-(tetrahydro-2H-pyran-4-yl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as THPPU and is a derivative of urea. THPPU has been extensively studied for its unique properties and has shown promising results in various applications.

Scientific Research Applications

Hydrogel Formation and Material Science

• Anion Tuning of Hydrogel Properties : Urea derivatives can form hydrogels whose physical properties, such as morphology and rheology, can be tuned by the anion present. This is exemplified by a study where 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea forms hydrogels in acidic conditions, with properties dependent on the anion identity, showcasing the potential for creating materials with specific characteristics for various applications (Lloyd & Steed, 2011).

Chemistry and Synthesis

• Synthesis of Fluorinated Heterocycles : Urea compounds serve as precursors in the synthesis of fluorinated heterocycles, which are important in pharmaceutical chemistry and material science due to their unique properties. The condensation of 1,3-diketones with urea and other reagents yields various heterocycles, indicating the versatility of urea derivatives in synthetic chemistry (Sloop, Bumgardner, & Loehle, 2002).

Pharmacology and Biomedical Applications

• Inhibition of Human Soluble Epoxide Hydrolase : Urea derivatives have been synthesized for potential pharmacological applications, such as inhibiting human soluble epoxide hydrolase (sEH), a target for anti-inflammatory and cardioprotective drugs. The study of 1,3-disubstituted ureas containing pyrazole and adamantane fragments highlights the compound's inhibitory activity and solubility, demonstrating the potential for therapeutic applications (D'yachenko et al., 2019).

Environmental and Green Chemistry

• Eco-Friendly Synthesis of Heterocycles : Utilizing urea as an organo-catalyst, an eco-friendly and efficient method for synthesizing diverse functionalized heterocycles has been developed. This process, which operates under mild conditions, exemplifies the role of urea derivatives in promoting sustainable chemical reactions and the synthesis of compounds of pharmaceutical interest (Brahmachari & Banerjee, 2014).